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Compound of Interest

Compound Name:
7-Amino-1,3-

naphthalenedisulfonic acid

Cat. No.: B165742 Get Quote

Essential Safety and Handling Guide for 7-Amino-
1,3-naphthalenedisulfonic acid
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 7-Amino-1,3-
naphthalenedisulfonic acid (CAS No. 86-65-7). Adherence to these procedures is essential

to minimize risks and ensure a safe laboratory environment.

Chemical Hazard and Safety Summary

7-Amino-1,3-naphthalenedisulfonic acid is a corrosive solid that can cause severe chemical

burns to the eyes, skin, respiratory tract, and gastrointestinal system.[1][2] It is also harmful if

swallowed, inhaled, or absorbed through the skin.[3] Due to its hazardous nature, strict

adherence to safety protocols is mandatory.
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Hazard Classification Description

Physical State Light brown needles or powder[1]

Primary Hazards Corrosive, causes severe burns, irritant[1][2][3]

Routes of Exposure Inhalation, Ingestion, Skin and Eye Contact[1]

Target Organs
Skin, eyes, respiratory system, gastrointestinal

system[1]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is the first line of defense against

exposure. The following table summarizes the required PPE for handling 7-Amino-1,3-
naphthalenedisulfonic acid.

PPE Category Specification Rationale

Eye Protection
Chemical splash goggles or a

face shield[1][2][4]

Protects against dust particles

and potential splashes that can

cause severe eye burns.

Hand Protection
Appropriate chemical-resistant

gloves (e.g., nitrile, neoprene)

Prevents skin contact which

can lead to severe burns.[1][3]

Body Protection
Chemical-resistant lab coat,

apron, and full-length pants

Provides a barrier against

accidental spills and dust

contamination on clothing and

skin.[2][3]

Respiratory Protection

NIOSH-approved N95 (or

better) particulate respirator[4]

[5]

Required when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation of dust, which can

cause respiratory tract burns.

[1]

Occupational Exposure Limits
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Currently, there are no established occupational exposure limits (e.g., PEL, TLV) for 7-Amino-
1,3-naphthalenedisulfonic acid.[1][3] Therefore, it is crucial to minimize exposure to the

lowest achievable levels through engineering controls and proper PPE.

Standard Operating Procedure for Handling 7-
Amino-1,3-naphthalenedisulfonic acid
This protocol outlines the step-by-step procedure for the safe handling of 7-Amino-1,3-
naphthalenedisulfonic acid in a laboratory setting.

1. Engineering Controls and Preparation:

Ventilation: All handling of solid 7-Amino-1,3-naphthalenedisulfonic acid must be

conducted in a certified chemical fume hood to minimize inhalation exposure.[3]

Safety Equipment: Ensure that a calibrated weigh scale, appropriate glassware, and spill

containment materials are present inside the fume hood.

Emergency Stations: Verify that an eyewash station and safety shower are readily accessible

and have been recently tested.[1][2]

2. Donning Personal Protective Equipment (PPE):

Before entering the designated handling area, don all required PPE as specified in the table

above. This includes a lab coat, chemical splash goggles, appropriate gloves, and a

respirator if not using a fume hood.

3. Weighing and Solution Preparation:

Carefully weigh the desired amount of 7-Amino-1,3-naphthalenedisulfonic acid on a tared

weigh boat inside the chemical fume hood.

To minimize dust generation, gently transfer the solid into the appropriate vessel for

dissolution.[1]

Slowly add the solvent to the solid, stirring gently to facilitate dissolution.
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4. Experimental Use:

Keep all containers of 7-Amino-1,3-naphthalenedisulfonic acid, both solid and in solution,

tightly closed when not in use.[1][6]

Avoid contact with skin and eyes.[6] If contact occurs, immediately follow the first-aid

procedures outlined below.

5. Decontamination and Waste Disposal:

Decontamination: Wipe down all surfaces, glassware, and equipment that may have come

into contact with the chemical using an appropriate decontaminating solution.

Waste Collection: All solid and liquid waste containing 7-Amino-1,3-naphthalenedisulfonic
acid must be collected in a designated, labeled, and sealed hazardous waste container.[6]

Do not pour waste down the drain.[6]

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety office, following all local, state, and federal regulations.

6. Doffing PPE and Personal Hygiene:

Remove PPE in the reverse order it was donned, taking care to avoid contaminating skin

and clothing.

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.[1]

Emergency Procedures
First-Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[1][4]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

large amounts of soap and water for at least 15 minutes. Seek immediate medical attention.

[1][4]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

individual is not breathing, begin artificial respiration. Seek immediate medical attention.[1][4]

Ingestion: Do NOT induce vomiting.[4] If the person is conscious, rinse their mouth with

water and have them drink a cupful of water.[1] Seek immediate medical attention.

Spill Response:

Evacuate the immediate area.

Wearing appropriate PPE, carefully sweep or vacuum up the spilled solid material, avoiding

dust generation, and place it into a suitable container for disposal.[1]

Clean the spill area with a suitable decontaminating agent.

Report the spill to the appropriate safety personnel.
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Workflow for Handling 7-Amino-1,3-naphthalenedisulfonic acid
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Caption: Logical workflow for the safe handling of 7-Amino-1,3-naphthalenedisulfonic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b165742?utm_src=pdf-body-img
https://www.benchchem.com/product/b165742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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